Cas no 1594989-44-2 (1-(cyclopentylmethoxy)-1-(iodomethyl)-3-methylcyclohexane)

• Product Name: 1-(cyclopentylmethoxy)-1-(iodomethyl)-3-methylcyclohexane
• CAS No: 1594989-44-2
• MF: C₁₄H₂₅IO
• MW: 336.252177000046
• CID: 6492897
• PubChem ID: 114774606
• Update Time: 2025-05-27

1-(cyclopentylmethoxy)-1-(iodomethyl)-3-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopentylmethoxy)-1-(iodomethyl)-3-methylcyclohexane
• EN300-1134571
• 1594989-44-2

• Inchi： 1S/C14H25IO/c1-12-5-4-8-14(9-12,11-15)16-10-13-6-2-3-7-13/h12-13H,2-11H2,1H3
• InChI Key： PQISPGVTZKIXNM-UHFFFAOYSA-N
• SMILES： ICC1(CCCC(C)C1)OCC1CCCC1

Computed Properties

• Exact Mass: 336.09501g/mol
• Monoisotopic Mass: 336.09501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(cyclopentylmethoxy)-1-(iodomethyl)-3-methylcyclohexane

Recent Advances in the Study of 1-(Cyclopentylmethoxy)-1-(Iodomethyl)-3-Methylcyclohexane (CAS: 1594989-44-2)

The compound 1-(cyclopentylmethoxy)-1-(iodomethyl)-3-methylcyclohexane (CAS: 1594989-44-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of interest is the compound's role as a potential intermediate in the synthesis of novel bioactive molecules. Researchers have optimized synthetic routes to produce 1-(cyclopentylmethoxy)-1-(iodomethyl)-3-methylcyclohexane with high yield and purity, which is crucial for subsequent pharmacological evaluations. The presence of the iodomethyl group in the molecule offers a reactive site for further functionalization, making it a versatile building block in medicinal chemistry.

In addition to its synthetic utility, preliminary studies have explored the biological activities of this compound. It has been investigated for its potential as an anti-inflammatory and anticancer agent. Mechanistic studies suggest that the compound may modulate key signaling pathways involved in cell proliferation and apoptosis. These findings highlight its potential as a lead compound for the development of new therapeutic agents targeting inflammatory diseases and cancer.

Furthermore, recent advancements in analytical techniques have enabled a deeper understanding of the compound's pharmacokinetic and pharmacodynamic properties. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to study its stability, metabolism, and distribution in biological systems. These studies are critical for assessing its suitability as a drug candidate and for guiding future optimization efforts.

Despite these promising developments, challenges remain in the clinical translation of 1-(cyclopentylmethoxy)-1-(iodomethyl)-3-methylcyclohexane. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, the recent research on 1-(cyclopentylmethoxy)-1-(iodomethyl)-3-methylcyclohexane (CAS: 1594989-44-2) underscores its significance in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Continued research efforts will be crucial to fully elucidate its mechanisms of action and to explore its applications in medicine.